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Compound of Interest

Compound Name: 3-(2,2,2-Trifluoroethoxy)aniline

Cat. No.: B172331

Technical Guide: 3-(2,2,2-trifluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties of 3-(2,2,2-
trifluoroethoxy)aniline, a fluorinated aromatic amine of interest in medicinal chemistry and
materials science. The inclusion of the trifluoroethoxy group can impart unique physicochemical
properties to parent molecules, including enhanced lipophilicity and metabolic stability, making
it a valuable building block in the design of novel compounds.[1][2]

Core Properties and Safety Information

While specific experimental data for 3-(2,2,2-trifluoroethoxy)aniline is limited in publicly
available literature, the following tables summarize its key identifiers, reported physical
characteristics, and safety data.

Chemical and Physical Properties
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Property Value Source
IUPAC Name 3-(2,2,2-trifluoroethoxy)aniline

CAS Number 123207-61-4

Molecular Formula CsHsFsNO [3]
Molecular Weight 191.15 g/mol [3]
Monoisotopic Mass 191.0558 Da [3]
Physical Form Solid

White to light gray to light

Appearance yellow powder/crystal [4]
(projected)t

Melting Point 49 - 53 °C (projected)? [4]
1S/C8H8F3NO/c9-8(10,11)5-

InChl 13-7-3-1-2-6(12)4-7/h1-
4H,5,12H2
IJIAMVTVXHRYIT-

InChlKey
UHFFFAOYSA-N
C1=CC(=CC(=C1)OCC(F)

SMILES [3]

(F)F)N

1Data for the related compound 2-(2,2,2-Trifluoroethoxy)aniline.

Safety and Hazard Information
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Category Information Source

Signal Word Warning

H302+H312+H332 (Harmful if
swallowed, in contact with skin
or if inhaled), H315 (Causes

Hazard Statements skin irritation), H319 (Causes
serious eye irritation), H335
(May cause respiratory

irritation)

P280 (Wear protective
gloves/protective clothing/eye
protection/face protection),
P301+P312 (IF SWALLOWED:
Call a POISON CENTER or
doctor/physician if you feel
unwell), P305+P351+P338 (IF
IN EYES: Rinse cautiously with

Precautionary Statements

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing)

Synthesis and Reactivity
General Synthetic Approach

A specific, detailed experimental protocol for the synthesis of 3-(2,2,2-trifluoroethoxy)aniline
is not readily available in the cited literature. However, a plausible synthetic route can be
inferred from the synthesis of structurally related compounds, such as 3-(2,2,2-
trifluoroethoxy)-2-pyridinesulfonamide.[5] A common method for introducing a trifluoroethoxy
group to an aromatic ring is through a nucleophilic aromatic substitution (SNAr) reaction or by
etherification of a phenol.

A potential synthetic pathway could involve the following steps:
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 Nitration of a suitable benzene derivative to introduce a nitro group, which can later be
reduced to the aniline.

 Etherification of a nitrophenol with a 2,2,2-trifluoroethylating agent.
e Reduction of the nitro group to the corresponding amine to yield the final product.

The following diagram illustrates a generalized workflow for the synthesis and evaluation of a
chemical entity like 3-(2,2,2-trifluoroethoxy)aniline.
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General Workflow for Synthesis and Evaluation

Synthesis

Starting Materials

Chemical Reaction
(e.g., Etherification)

Work-up and Purification

3-(2,2,2-trifluoroethoxy)aniline

Analysis

Spectroscopic Analysis Chromatographic Analysis
(NMR, IR, MS) (HPLC, GC)

Biological Evaluation

Biological Screening
(e.g., Antimicrobial, Cytotoxicity)

In Vitro Assays

In Vivo Studies
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Properties and Potential Applications

3-(2,2,2-trifluoroethoxy)aniline

Chemical [Properties

Enhanced Lipophilicity |[<——- Metabolic Stability Reactive Amine Group

Potential Applications

A4

Agrochemicals Materials Science

Pharmaceuticals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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